Cas no 2021244-96-0 (2-((4-Bromo-1H-pyrazol-1-yl)methyl)pyrazine)

• Product Name: 2-((4-Bromo-1H-pyrazol-1-yl)methyl)pyrazine
• CAS No: 2021244-96-0
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• CID: 5140546
• PubChem ID: 164186582
• Update Time: 2024-11-05

2-((4-Bromo-1H-pyrazol-1-yl)methyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-[(4-bromo-1H-pyrazol-1-yl)methyl]-
• F77012
• 2021244-96-0
• 2-((4-Bromo-1H-pyrazol-1-yl)methyl)pyrazine
• 2-[(4-bromopyrazol-1-yl)methyl]pyrazine

• Inchi： 1S/C8H7BrN4/c9-7-3-12-13(5-7)6-8-4-10-1-2-11-8/h1-5H,6H2
• InChI Key： TWGMHEQBGGCTJG-UHFFFAOYSA-N
• SMILES： C1(CN2C=C(Br)C=N2)=NC=CN=C1

Computed Properties

• Exact Mass: 237.98541g/mol
• Monoisotopic Mass: 237.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.6Ų